Cas no 251096-96-5 (1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 251096-96-5
• MF: C₁₁H₁₂FNO₄S
• MW: 273.280685424805
• MDL: MFCD00172808
• CID: 1420875
• PubChem ID: 615038
• Update Time: 2025-05-25

1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 1-[(4-fluorophenyl)sulfonyl]-
• 1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• 1-(4-Fluoro-benzenesulfonyl)-pyrrolidine-2-carboxylic acid
• AKOS000122503
• ALBB-025545
• 1-[(4-Fluorophenyl)sulfonyl]proline
• 1-((4-Fluorophenyl)sulfonyl)pyrrolidine-2-carboxylic acid
• STK164623
• CCG-19483
• SR-01000480154-1
• MFCD00172808
• 1-[(4-fluorophenyl)sulfonyl]-2-pyrrolidinecarboxylic acid
• AKOS016037528
• SMR000549518
• 1-((4-Fluorophenyl)sulfonyl)pyrrolidine-2-carboxylicacid
• 1-[(4-Fluorophenyl)sulfonyl]proline #
• 1-(4-fluorobenzenesulphonyl)pyrrolidine-2-carboxylic acid
• Z45681509
• Oprea1_225507
• EU-0076801
• HMS2877F03
• 1-[(4-fluorophenyl)sulfonyl]-2-pyrrolidine carboxylic acid
• 910481-87-7
• SR-01000480154
• DTXSID60346794
• EN300-07180
• MLS001166461
• Oprea1_309293
• 1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxylic acid
• 1-(4-Fluoro-benzenesulfonyl)-pyrrolidine-2-carboxylic cid
• BKA09696
• F0915-7763
• SCHEMBL893545
• 251096-96-5
• 1-[(4-Fluorophenyl)sulfonyl]-2-pyrrolidine-2-carboxylic acid
• 10G-430S
• CHEMBL1899580

• MDL： MFCD00172808
• Inchi： 1S/C11H12FNO4S/c12-8-3-5-9(6-4-8)18(16,17)13-7-1-2-10(13)11(14)15/h3-6,10H,1-2,7H2,(H,14,15)
• InChI Key： ISYUAFVYETYRPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 273.04716
• Monoisotopic Mass: 273.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68

Additional information on 1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid

1-(4-Fluorobenzenesulfonyl)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

1-(4-Fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid, identified by the CAS number 251096-96-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid comprises a pyrrolidine ring substituted with a sulfonyl group at the 1-position and a carboxylic acid group at the 2-position. The sulfonyl group is further attached to a fluorobenzene ring, which introduces electronic effects that can influence the compound's reactivity and bioavailability. This structure makes it a versatile molecule for exploring various chemical transformations and biological activities.

Recent studies have focused on the synthesis of this compound, employing novel methodologies to enhance yield and purity. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. Researchers have also explored the use of environmentally friendly solvents and catalysts to align with green chemistry principles, making the synthesis process more sustainable.

In terms of applications, 1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid has demonstrated potential in drug design, particularly in targeting specific enzymes and receptors. Its sulfonyl group contributes to strong hydrogen bonding capabilities, which are crucial for interactions within biological systems. Recent findings suggest that this compound may serve as a lead molecule in the development of inhibitors for kinases involved in cancer progression.

Moreover, the carboxylic acid functionality allows for further chemical modifications, such as esterification or amidation, enabling the creation of derivatives with enhanced pharmacokinetic profiles. These derivatives are being investigated for their ability to cross cellular membranes and deliver therapeutic agents more effectively.

The fluorobenzene moiety in this compound introduces additional complexity to its electronic properties, making it an interesting candidate for studying fluorine's role in modulating drug activity. Fluorine substitution is known to enhance lipophilicity and metabolic stability, both of which are desirable traits in drug molecules.

In conclusion, 1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid, CAS No. 251096-96-5, stands out as a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups provide a foundation for innovative research directions, particularly in drug discovery and material science. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing scientific knowledge and practical applications.